Cas no 1590697-82-7 (2-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]thiazin-4-yl)acetic acid;hydrochloride)

• Product Name: 2-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]thiazin-4-yl)acetic acid;hydrochloride
• CAS No: 1590697-82-7
• MF: C₁₀H₁₈ClNO₂S
• MW: 251.773420810699
• MDL: MFCD31728919
• CID: 5181022
• PubChem ID: 91644245
• Update Time: 2026-03-05

2-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]thiazin-4-yl)acetic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(octahydro-4H-benzo[b][1,4]thiazin-4-yl)acetic acid hydrochloride
• 2-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]thiazin-4-yl)acetic acid;hydrochloride

• MDL： MFCD31728919
• Inchi： 1S/C10H17NO2S.ClH/c12-10(13)7-11-5-6-14-9-4-2-1-3-8(9)11;/h8-9H,1-7H2,(H,12,13);1H
• InChI Key： LMDGIDANNOADEZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN1CCSC2CCCCC21.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 2-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]thiazin-4-yl)acetic acid;hydrochloride

Introduction to 2-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]thiazin-4-yl)acetic acid;hydrochloride and Its Significance in Modern Chemical Biology

The compound with the CAS number 1590697-82-7, identified as 2-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]thiazin-4-yl)acetic acid;hydrochloride, represents a fascinating molecule with profound implications in the field of chemical biology and pharmaceutical research. This compound belongs to the class of heterocyclic derivatives, specifically featuring a benzo[b][1,4]thiazine core structure. The benzo[b][1,4]thiazine scaffold is well-documented for its versatile biological activities and has been extensively studied for its potential in drug discovery. The hydrochloride salt form enhances the solubility and stability of the compound, making it more amenable for various biochemical and pharmacological applications.

In recent years, there has been a growing interest in developing novel therapeutic agents that target complex biological pathways. The benzo[b][1,4]thiazine moiety is particularly noteworthy due to its presence in several bioactive natural products and synthetic drugs. This structural motif is known to interact with a variety of biological targets, including enzymes and receptors, thereby modulating physiological processes. The acetic acid side chain in 2-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]thiazin-4-yl)acetic acid;hydrochloride provides a pharmacophoric region that can be further functionalized to enhance binding affinity and selectivity. This feature makes the compound a valuable scaffold for designing next-generation drugs.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. Research has indicated that benzo[b][1,4]thiazine derivatives can modulate neurotransmitter systems by interacting with specific receptors such as serotonin receptors (5-HT). The hydrochloride salt form of 2-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]thiazin-4-yl)acetic acid has shown promise in preclinical studies as a potential candidate for treating conditions like depression and anxiety. These studies have highlighted the compound's ability to enhance serotonin receptor activity without causing significant side effects.

Moreover，the structural complexity of 2-(2,3,4a,5,6,7,8，8a-octahydrobenzo[b][1，4]thiazin-4-yl)acetic acid;hydrochloride allows for diverse chemical modifications. Researchers have explored various synthetic strategies to derive analogs with improved pharmacokinetic properties. For instance，introducing fluorine atoms into the benzo[b][1，4]thiazine ring has been shown to enhance metabolic stability and reduce clearance rates. Such modifications are crucial for developing drugs that can maintain therapeutic levels over extended periods.

Another area where this compound has garnered attention is in the field of anti-inflammatory drug development. Chronic inflammation is a hallmark of numerous diseases，including autoimmune disorders and metabolic syndromes. Studies have demonstrated that benzo[b][1，4]thiazine derivatives can inhibit inflammatory pathways by modulating key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The acetic acid moiety in 2-(2，3，4a，5，6，7，8，8a-octahydrobenzo[b][1，4]thiazin-4-yl)acetic acid;hydrochloride provides a site for further derivatization to enhance anti-inflammatory activity. This has led to the development of novel compounds that exhibit potent anti-inflammatory effects while maintaining low toxicity profiles.

The hydrochloride salt form of this compound also offers advantages in terms of formulation and delivery. Salts are generally more stable than their free base forms，which ensures better shelf-life and compatibility with various pharmaceutical formulations. Additionally，the hydrochloride salt enhances water solubility，making it easier to administer orally or via injection. This property is particularly important for drugs that require rapid absorption into systemic circulation.

In conclusion,2-(2，3，4a，5，6，7،8，8a-octahydrobenzo[b][1，4]thiazin-4-yl)acetic acid;hydrochloride represents a promising lead compound with significant potential in multiple therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development into novel drugs。As research continues to uncover new biological targets and mechanisms،compounds like this are poised to play a pivotal role in advancing therapeutic strategies across various medical disciplines.